Cas no 1805413-32-4 (4-Bromo-2-(difluoromethyl)-5-hydroxypyridine-3-carbonyl chloride)

• Product Name: 4-Bromo-2-(difluoromethyl)-5-hydroxypyridine-3-carbonyl chloride
• CAS No: 1805413-32-4
• MF: C₇H₃BrClF₂NO₂
• MW: 286.458027124405
• CID: 4809892
• Update Time: 2025-10-30

4-Bromo-2-(difluoromethyl)-5-hydroxypyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(difluoromethyl)-5-hydroxypyridine-3-carbonyl chloride

• Inchi： 1S/C7H3BrClF2NO2/c8-4-2(13)1-12-5(7(10)11)3(4)6(9)14/h1,7,13H
• InChI Key： QMKIIYTVMGXMRO-UHFFFAOYSA-N
• SMILES： BrC1C(=CN=C(C(F)F)C=1C(=O)Cl)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 232
• XLogP3: 2.4
• Topological Polar Surface Area: 50.2

Additional information on 4-Bromo-2-(difluoromethyl)-5-hydroxypyridine-3-carbonyl chloride

Introduction to 4-Bromo-2-(difluoromethyl)-5-hydroxypyridine-3-carbonyl chloride (CAS No. 1805413-32-4)

4-Bromo-2-(difluoromethyl)-5-hydroxypyridine-3-carbonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its versatile structural features and potential applications. This compound, identified by the CAS number 1805413-32-4, is a halogenated pyridine derivative featuring a bromine substituent at the 4-position, a difluoromethyl group at the 2-position, and a hydroxyl group at the 5-position, all of which contribute to its unique reactivity and utility in synthetic chemistry.

The structure of 4-Bromo-2-(difluoromethyl)-5-hydroxypyridine-3-carbonyl chloride makes it an attractive intermediate for the synthesis of various bioactive molecules. The presence of the carbonyl chloride functionality at the 3-position allows for facile reactions with nucleophiles, enabling the construction of complex scaffolds such as peptidomimetics, heterocyclic compounds, and other pharmacologically relevant structures. This reactivity is particularly valuable in drug discovery pipelines where rapid and efficient functionalization is essential.

In recent years, there has been a surge in research focused on halogenated pyridines due to their role as key motifs in many therapeutic agents. The bromine atom in 4-Bromo-2-(difluoromethyl)-5-hydroxypyridine-3-carbonyl chloride serves as an excellent handle for further functionalization via cross-coupling reactions such as Suzuki-Miyaura, Stille, or Buchwald-Hartwig couplings. These transformations are pivotal in constructing carbon-carbon bonds, which are fundamental to many drug molecules.

The difluoromethyl group is another critical feature of this compound. Difluoromethyl groups are widely incorporated into pharmaceuticals because they can enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic properties. For instance, studies have shown that drugs containing difluoromethyl groups often exhibit increased lipophilicity and resistance to enzymatic degradation, making them more effective in vivo. The incorporation of this moiety into a pyridine core opens up possibilities for designing novel compounds with enhanced biological activity.

The hydroxyl group at the 5-position of 4-Bromo-2-(difluoromethyl)-5-hydroxypyridine-3-carbonyl chloride provides another site for chemical manipulation. Hydroxyl groups can participate in hydrogen bonding interactions, influencing both the solubility and binding properties of a molecule. Additionally, they can be oxidized to aldehydes or carboxylic acids, or reduced to alcohols, expanding the synthetic toolkit available for derivatization.

Recent advancements in medicinal chemistry have highlighted the importance of carbonyl chloride functionalities in drug development. The electrophilic nature of carbonyl chlorides makes them highly reactive with nucleophiles such as amines, alcohols, and thiols. This property has been exploited in the synthesis of amides, esters, and thioesters—key motifs in many bioactive compounds. The use of 4-Bromo-2-(difluoromethyl)-5-hydroxypyridine-3-carbonyl chloride as a starting material allows researchers to efficiently introduce these functional groups into their target molecules.

In addition to its pharmaceutical applications, this compound has shown promise in agrochemical research. Pyridine derivatives are common components of pesticides and herbicides due to their ability to interact with biological targets in plants and pests. The structural features of 4-Bromo-2-(difluoromethyl)-5-hydroxypyridine-3-carbonyl chloride, particularly the halogenated pyridine core and the reactive carbonyl chloride group, make it a valuable building block for designing novel agrochemicals with improved efficacy and environmental profiles.

The synthesis of 4-Bromo-2-(difluoromethyl)-5-hydroxypyridine-3-carbonyl chloride typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include halogenation reactions to introduce the bromine atom, protection-deprotection strategies to handle the hydroxyl group, and introduction of the difluoromethyl group via cross-coupling or other fluorination methods. The final step involves forming the carbonyl chloride functionality through reaction with thionyl chloride or phosphorus pentachloride.

One notable application of this compound is in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes and are often targeted by therapeutic agents. The structural elements present in 4-Bromo-2-(difluoromethyl)-5-hydroxypyridine-3-carbonyl chloride, such as the halogenated pyridine core and the reactive carbonyl chloride group, make it an excellent scaffold for designing inhibitors that bind tightly to kinase active sites. Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against various kinases, highlighting its potential as a lead compound or intermediate in kinase inhibitor development.

Another area where this compound has found utility is in the synthesis of antiviral agents. Viruses often rely on host cellular machinery for replication, making enzymes like kinases key targets for antiviral drugs. By incorporating structural features similar to those found in natural substrates or inhibitors of viral enzymes, researchers can design compounds that disrupt viral replication cycles. The versatility of 4-Bromo-2-(difluoromethyl)-5-hydroxypyridine-3-carbonyl chloride allows for modifications that can fine-tune its interactions with viral targets, leading to more effective antiviral therapies.

The growing interest in fluorinated compounds has also spurred research into derivatives of 4-Bromo-2-(difluoromethyl)-5-hydroxypyridine-3-carbonyl chloride with additional fluorinated substituents. Fluorochemicals are known for their ability to improve drug properties such as bioavailability and metabolic stability. For example, fluoroalkyl groups can enhance lipophilicity while maintaining good water solubility due to their balance between hydrophobicity and hydrogen bonding capabilities. This makes them particularly valuable in drug design where optimizing pharmacokinetic profiles is critical.

In conclusion,4-Bromo-2-(difluoromethyl)-5-hydroxypyridine-3-carbonyl chloride (CAS No. 1805413-32-4) is a versatile intermediate with significant potential applications across multiple domains including pharmaceuticals and agrochemicals. Its unique structural features—combining a halogenated pyridine core with reactive functional groups—make it an invaluable tool for synthetic chemists working on developing new bioactive molecules. As research continues to uncover new applications for halogenated pyridines and difluoromethyl-containing compounds,this compound will likely remain at the forefront of drug discovery efforts.